BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: Understanding a Key Synthetic
Building Block

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Bromophenyl methyl sulfone

Cat. No.: B182524

1-Bromo-4-(methylsulfonyl)benzene, also known as 4-Bromophenyl methyl sulfone, is a
bifunctional aromatic compound featuring both a bromine atom and a methylsulfonyl group. Its
chemical structure makes it a highly valuable intermediate in the synthesis of complex organic
molecules. The presence of the bromine atom facilitates various cross-coupling reactions, such
as Suzuki and Buchwald-Hartwig aminations, while the electron-withdrawing methylsulfonyl
group influences the reactivity of the aromatic ring. These characteristics make it a crucial
building block in the pharmaceutical and agrochemical industries for creating active
pharmaceutical ingredients (APIs) and crop protection agents.[1][2] A thorough understanding
of its physical properties is paramount for its effective use in synthesis, purification, and
formulation. This guide provides a detailed examination of these properties, grounded in
established analytical procedures.

Core Physical and Chemical Properties

The fundamental physical characteristics of 1-bromo-4-(methylsulfonyl)benzene dictate its
behavior in various laboratory and industrial settings. These properties are summarized in the
table below.
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Property Value Source(s)
Molecular Formula C7H7BrO2S [31141[5]
Molecular Weight 235.1 g/mol [31[41[6]

White to light yellow crystalline
Appearance ] [31[7]
solid/powder

Melting Point 103-107 °C (literature value) [3161[7]
Boiling Point ~275-280 °C [31[7]
Density 1.595 g/cm3 (Predicted) [3]
CAS Number 3466-32-8 [4][5][8]

Molecular Structure and its Influence on Physical
Properties

The physical properties of a compound are a direct consequence of its molecular structure and
the resulting intermolecular forces. 1-Bromo-4-(methylsulfonyl)benzene's structure consists of a
polar methylsulfonyl group (-SO2CH?s) and a halogenated benzene ring.

Caption: Molecular structure of 1-bromo-4-(methylsulfonyl)benzene.

The highly polar sulfonyl group creates strong dipole-dipole interactions between molecules.
The benzene ring and bromine atom contribute to London dispersion forces. These combined
intermolecular forces are significant, requiring a substantial amount of energy to overcome,
which explains the compound's solid state at room temperature and its relatively high melting
point of 103-107 °C.[3][6][7] The large, non-polar aromatic ring system is the primary reason for
its poor solubility in water.

Solubility Profile

The principle of "like dissolves like" is a cornerstone of predicting solubility.[9] 1-Bromo-4-
(methylsulfonyl)benzene is a polar molecule, yet it possesses significant non-polar character
due to the large bromophenyl group.
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e Agueous Solubility: The compound is generally considered insoluble in water. The polarity of
the methylsulfonyl group is insufficient to overcome the hydrophobicity of the brominated
aromatic ring.

o Organic Solubility: It demonstrates good solubility in moderately polar to polar organic
solvents such as dichloromethane, acetone, and ethanol.[3][7] This is because these
solvents can effectively solvate both the polar sulfonyl moiety and the non-polar aromatic
portion of the molecule.

This solubility profile is critical for selecting appropriate solvents for chemical reactions
(ensuring reactants are in the same phase) and for purification processes like recrystallization.

Experimental Protocols for Physical Property
Determination

To ensure scientific integrity, physical properties must be determined through reliable and
reproducible experimental methods. The following protocols are standard procedures in organic
chemistry labs.

Protocol 1: Melting Point Determination

The melting point is a crucial indicator of a compound's purity. Pure crystalline compounds
exhibit a sharp melting point range (typically 0.5-1.0 °C), whereas impurities lead to a
depressed and broader melting range.[10]
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Caption: Workflow for Melting Point Determination.
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Methodology:

Sample Preparation: Place a small amount of 1-bromo-4-(methylsulfonyl)benzene on a
clean, dry watch glass and crush it into a fine powder using a spatula.[11]

Capillary Loading: Take a glass capillary tube sealed at one end. Press the open end into the
powdered sample until a small amount enters the tube.[12]

Packing: Invert the tube and gently tap it on a hard surface to pack the solid into the sealed
end. The final packed sample height should be approximately 1-2 mm.[11][12]

Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point
apparatus (e.g., a Mel-Temp device).

Heating:

o Rapid Initial Heating: If the approximate melting point is known (103-107 °C), rapidly heat
the block to about 90 °C.[10]

o Slow Final Heating: Decrease the heating rate to a slow and steady 1-2 °C per minute. A
slow rate is critical for an accurate reading, as it allows the temperature of the sample and
the thermometer to equilibrate.

Observation and Recording:
o Record the temperature (T1) at which the first drop of liquid becomes visible.
o Record the temperature (Tz2) at which the last crystal of the solid melts completely.[13]

Reporting: The melting point is reported as the range from T1 to T2. For a pure sample, this
range should be narrow and fall within the literature value of 103-107 °C.

Protocol 2: Solubility Determination

This protocol provides a qualitative assessment of a compound's solubility in a specific solvent.
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Caption: Workflow for Qualitative Solubility Testing.
Methodology:

o Sample Preparation: Place approximately 25 mg of 1-bromo-4-(methylsulfonyl)benzene into
a small, clean test tube.[14]

e Solvent Addition: Add 0.75 mL of the test solvent (e.g., water, ethanol) to the test tube in
small portions (e.g., 0.25 mL at a time).[14]

e Mixing: After each addition, vigorously shake or stir the mixture for at least 60 seconds to
ensure maximum interaction between the solute and solvent.[9]

o Observation: Carefully observe the contents of the test tube.
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o Soluble: The solid completely dissolves, forming a clear, homogeneous solution with no
visible particles.[9]

o Insoluble: The solid does not dissolve, or only a negligible amount does. The mixture may
appear cloudy or have visible solid particles settled at the bottom.[9]

» Classification: Classify the compound as "soluble"” or "insoluble” in the tested solvent. For
compounds that are only slightly soluble, this can also be noted.

Spectroscopic Data

While not a classical physical property, spectroscopic data is a fundamental characteristic used
for identification. The *H Nuclear Magnetic Resonance (NMR) spectrum provides a unique
fingerprint of the molecule's hydrogen environment.

« H NMR (400 MHz, CDCls): & 7.81 (d, J = 8.4 Hz, 2H), 7.72 (d, J = 8.4 Hz, 2H), 3.05 (s, 3H).
[15]

o The two doublets (d) at 7.81 and 7.72 ppm correspond to the four protons on the benzene
ring.

o The singlet (s) at 3.05 ppm corresponds to the three protons of the methyl group.

Safety and Handling

A comprehensive understanding of a chemical's properties includes its hazards. 1-Bromo-4-
(methylsulfonyl)benzene is classified as an irritant.

e Hazards: Irritating to eyes, respiratory system, and skin. Harmful if swallowed.[3][7]

o Precautions: When handling, wear suitable personal protective equipment (PPE), including
gloves, safety goggles, and a lab coat.[3][7] Avoid breathing dust and ensure work is
conducted in a well-ventilated area or fume hood.[7]

Conclusion

The physical properties of 1-bromo-4-(methylsulfonyl)benzene—a white crystalline solid with a
melting point of 103-107 °C and solubility in polar organic solvents—are dictated by its distinct
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molecular structure. The interplay between the polar methylsulfonyl group and the non-polar
bromophenyl ring defines its behavior. A firm grasp of these properties, validated through
standardized experimental protocols, is essential for chemists and researchers to effectively
utilize this versatile compound in the synthesis of pharmaceuticals, agrochemicals, and other
fine chemicals.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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